Cas no 132706-25-3 (3-Phenoxythiophene-2-carbaldehyde)

• Product Name: 3-Phenoxythiophene-2-carbaldehyde
• CAS No: 132706-25-3
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• CID: 134074
• PubChem ID: 2778987
• Update Time: 2025-05-23

3-Phenoxythiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxythiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde,3-phenoxy-
• 2-Thiophenecarboxaldehyde,3-phenoxy
• 3-phenoxythiophen-2-carboxaldehyde
• 3-Phenoxy-thiophene-2-carbaldehyde
• BUTTPARK 48\04-61
• 3-phenoxy-thiophen-2-carbaldehyde
• 3-PHENOXYTHIOPHENE-2-CARBOXALDEHYDE
• 2-Formyl-3-phenoxythiophene, 3-Phenoxy-2-thenaldehyde, [(2-Formylthien-3-yl)oxy]benzene
• BP-10031
• CS-0205882
• 3-phenoxythiophene-2-carbaldehyde, AldrichCPR
• FT-0616320
• 2-Thiophenecarboxaldehyde, 3-phenoxy-
• 132706-25-3
• 3-phenoxy-2-thiophenecarbaldehyde
• QHJDRZXMSDASSH-UHFFFAOYSA-N
• A806483
• SCHEMBL5662854
• MFCD00178748
• PS-4392
• DTXSID20381222
• W-205412
• AKOS015908921
• DB-042130

• MDL： MFCD00178748
• Inchi： 1S/C11H8O2S/c12-8-11-10(6-7-14-11)13-9-4-2-1-3-5-9/h1-8H
• InChI Key： QHJDRZXMSDASSH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.02500
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Boiling Point: 184 °C
• PSA: 54.54000
• LogP: 3.35290

3-Phenoxythiophene-2-carbaldehyde Security Information

• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on 3-Phenoxythiophene-2-carbaldehyde

Recent Advances in the Study of 3-Phenoxythiophene-2-carbaldehyde (CAS: 132706-25-3)

3-Phenoxythiophene-2-carbaldehyde (CAS: 132706-25-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including antimicrobial, anti-inflammatory, and anticancer drugs. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-Phenoxythiophene-2-carbaldehyde in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 3-Phenoxythiophene-2-carbaldehyde derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. Notably, several derivatives showed potent activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These results underscore the compound's versatility in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the efficient production of 3-Phenoxythiophene-2-carbaldehyde have also been reported. A 2022 paper in Organic Process Research & Development detailed a scalable and environmentally friendly method for its synthesis, utilizing catalytic oxidation and solvent optimization. This innovation not only improves yield but also reduces the environmental footprint of large-scale production, making it more sustainable for industrial applications.

In conclusion, 3-Phenoxythiophene-2-carbaldehyde (CAS: 132706-25-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory agents to antimicrobials, coupled with recent synthetic advancements, position it as a valuable scaffold for future drug discovery efforts. Further studies are warranted to explore its full therapeutic potential and optimize its pharmacokinetic properties.